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Compound of Interest

Compound Name: BAY-677

Cat. No.: B605948 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of BAY-677, ensuring laboratory safety and procedural

clarity.

This document provides critical safety and logistical information for the handling of BAY-677
(CAS: 2117404-84-7), a research chemical identified as an inactive control for the human

neutrophil elastase (HNE) inhibitor, BAY-678. Adherence to these guidelines is essential for

maintaining a safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for BAY-677 is presented below, offering a quick

reference for its physical and chemical characteristics.
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Property Value Source

CAS Number 2117404-84-7 Sigma-Aldrich

Molecular Formula C₂₀H₁₅F₃N₄O₂ Sigma-Aldrich

Molecular Weight 400.35 g/mol Sigma-Aldrich

Appearance White to light brown powder Sigma-Aldrich

Solubility DMSO: 20 mg/mL, clear Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich

Water Hazard Class (WGK) 3 Sigma-Aldrich

Personal Protective Equipment (PPE)
When handling BAY-677, appropriate personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

Recommended Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against dust

particles and potential splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn at all times.

Gloves should be inspected before use and disposed of properly after handling the

compound.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended. Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Skin and Body Protection: A laboratory coat or other protective clothing should be worn to

prevent skin contact.
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Strict adherence to the following procedures is crucial for the safe handling and storage of

BAY-677.

Handling:

Preparation: Before handling, ensure that the work area is clean and that all necessary

safety equipment, including an eyewash station and safety shower, is readily accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize the inhalation of dust. Use appropriate tools (e.g., spatulas) to handle the

solid material.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent (e.g.,

DMSO) to avoid splashing. Ensure the solution is fully dissolved before use.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the compound.

Storage:

Store BAY-677 in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is between 2°C and 8°C.

Keep away from incompatible materials, heat, and sources of ignition.

Disposal Plan
Proper disposal of BAY-677 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical: Dispose of waste BAY-677 as hazardous chemical waste in accordance

with local, state, and federal regulations. Do not dispose of down the drain or in regular

trash.

Contaminated Materials: Any materials that have come into contact with BAY-677, such as

gloves, pipette tips, and empty containers, should be considered contaminated and disposed

of as hazardous waste.
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Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate action is necessary.

Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place

it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.

If breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

BAY-677 Handling Workflow
The following diagram illustrates the standard workflow for handling BAY-677 in a laboratory

setting.
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BAY-677 Handling Workflow
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Caption: A logical workflow for the safe handling of BAY-677, from initial preparation to final

disposal.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BAY-677]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605948#personal-protective-equipment-for-handling-
bay-677]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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